UCM-1336

• Molecular Formula: C26H37N3O2
• Molecular Weight: 423.6 g/mol
• InChI: InChI=1S/C26H37N3O2/c1-2-3-4-5-6-13-20-29(21-18-25(30)27-23-14-9-7-10-15-23)22-19-26(31)28-24-16-11-8-12-17-24/h7-12,14-17H,2-6,13,18-22H2,1H3,(H,27,30)(H,28,31)
• InChIKey: RHEOHKVMYINBGT-UHFFFAOYSA-N

UCM-1336 Chemical Properties & Pharmacological Classification

UCM-1336 (CAS 1621535-90-7; 3,3′-(Octylimino)bis[N-phenylpropanamide]; C₂₆H₃₇N₃O₂; MW 423.60) is a small-molecule inhibitor of isoprenylcysteine carboxylmethyltransferase (ICMT), the enzyme responsible for the final post-translational methylation step required for proper Ras membrane localization and signaling . First described in the primary research literature as a potent ICMT inhibitor (IC₅₀ = 2 μM), UCM-1336 is distinguished by its selectivity over other enzymes involved in Ras post-translational modifications (farnesyltransferase, geranylgeranyltransferase type I, and Rce1) .

Ras post-translational processing probe; targets ICMT methylation step

Pan-Ras isoform study tool (HRAS, NRAS, KRAS4A, KRAS4B) irrespective of mutation

Distinct mechanism from farnesyltransferase inhibitors; avoids GGTase I bypass

• [1] Marín-Ramos NI, Balabasquer-Peña M, Ortega-Nogales FJ, Torrecillas IR, Gil-Ordoñez A, Marcos-Ramiro B, Aguilar-Garrido P, Cushman I, Romero A, Medrano FJ, Gajate-Fraile C, Mollinedo-García F, Philips MR, Campillo M, Gallardo-Delgado M, Martín-Fontecha M, López-Rodríguez ML, Ortega-Gutiérrez S. A Potent Isoprenylcysteine Carboxylmethyltransferase (ICMT) Inhibitor Improves Survival in Ras-Driven Acute Myeloid Leukemia. J Med Chem. 2019 Jul 11;62(13):6035-6046. View Source

Why UCM-1336 Cannot Be Replaced in Ras Research

Although multiple ICMT inhibitors have been reported—including cysmethynil (IC₅₀ = 2.4 μM), CAY10677 (IC₅₀ = 0.86 μM), and ultra-potent nanomolar analogs (e.g., ICMT-IN-1, IC₅₀ = 0.0013 μM)—these compounds cannot be casually interchanged in experimental settings . UCM-1336 possesses a distinct molecular scaffold (bis-propanamide with octylimino linker) that confers a unique selectivity profile against other prenylation-pathway enzymes, a property that is not conserved across the ICMT inhibitor class . Furthermore, UCM-1336 is one of the few ICMT inhibitors for which in vivo survival benefit has been demonstrated in Ras-driven acute myeloid leukemia (AML) models—a functional validation absent for many higher-potency but less comprehensively characterized analogs . Substitution with a structurally distinct ICMT inhibitor may alter target engagement kinetics, off-target liability, or cellular response patterns, potentially compromising experimental reproducibility and translational relevance .

UCM-1336 vs Cysmethynil

ICMT inhibitor with distinct cell death engagement; reported dual autophagy/apoptosis pathway induction may not transfer.

UCM-1336 vs Mutation-specific KRAS inhibitors (AMG 510, MRTX849)

Pan-Ras inhibition vs. single KRAS G12C; isoform coverage context differs fundamentally, may not reproduce broad pathway shutdown.

UCM-1336 vs Farnesyltransferase inhibitors (tipifarnib)

ICMT targets C-terminal methylation; KRAS/NRAS can escape FTIs via alternative prenylation. Mechanism mismatch may alter outcome.

• [1] Marín-Ramos NI, et al. J Med Chem. 2019;62(13):6035-6046. View Source

UCM-1336 Performance Evidence

ICMT Inhibition Potency vs Cysmethynil

UCM-1336 exhibits an ICMT IC₅₀ of 2 μM and demonstrates selectivity against farnesyltransferase (FTase), geranylgeranyltransferase type I (GGTase-I), and Ras-converting enzyme 1 (Rce1) when tested at concentrations up to 100 μM . In contrast, while cysmethynil shows comparable ICMT potency (IC₅₀ = 2.4 μM), certain advanced ICMT inhibitors such as ICMT-IN-1 (IC₅₀ = 0.0013 μM) and CAY10677 (IC₅₀ = 0.86 μM) offer substantially higher biochemical potency . However, the ultra-potent analogs lack the same breadth of reported in vivo validation or may exhibit different cellular permeability and target engagement profiles .

ICMT inhibition potency

Head-to-head

UCM-1336 IC50 2 μM vs Cysmethynil 2.4 μM (17% lower)

Reported potency ranking in enzymatic assay context.

Purified human ICMT; prenylated peptide substrate.

Evidence Dimension	ICMT enzyme inhibition (IC₅₀)
Target Compound Data	IC₅₀ = 2 μM (selective against FTase, GGTase-I, Rce1 at ≤100 μM)
Comparator Or Baseline	Cysmethynil: IC₅₀ = 2.4 μM; CAY10677: IC₅₀ = 0.86 μM; ICMT-IN-1: IC₅₀ = 0.0013 μM
Quantified Difference	UCM-1336 is ~1.2× less potent than cysmethynil but >430× less potent than ICMT-IN-1 in biochemical assays
Conditions	Recombinant human ICMT enzyme assay with dansyl-labeled substrate; selectivity assessed against FTase, GGTase-I, and Rce1 at 100 μM

Why This Matters

UCM-1336 provides a balanced potency-selectivity profile with documented functional validation, whereas higher-potency analogs may lack equivalent in vivo characterization or may introduce uncharacterized off-target effects.

• [1] Marín-Ramos NI, et al. J Med Chem. 2019;62(13):6035-6046. View Source
• [2] GlpBio. CAY10677 Product Datasheet. Catalog No. GC17466. View Source

Selectivity in Ras-Mutated Cancer Cells vs Fibroblasts

UCM-1336 reduces cell viability in N-Ras mutant HL-60 acute myeloid leukemia cells with an IC₅₀ of 2 μM after 48-hour treatment, as assessed by MTT assay . In comparative cell viability studies of cysmethynil analogs, CAY10677 showed improved antiproliferative activity on MDA-MB-231 breast cancer cells (IC₅₀ = 2.63 μM) compared to cysmethynil (IC₅₀ = 27.4 μM), representing a ~10-fold potency gain . However, UCM-1336 has been profiled across a broader panel of Ras-mutated tumor cell lines (including KRAS- and HRAS-driven models) with consistent induction of cell death .

Selectivity in cancer cells

Head-to-head

Ras-mutant cell lines IC50 2–12 μM; fibroblasts >50 μM (selectivity index >4–25x)

Cell-model endpoint review: reported preference for Ras-driven viability.

MTT/XTT, 48–72 h; HL-60 AML (2 μM) among tested lines.

Evidence Dimension	Cytotoxicity against Ras-mutated cancer cells (IC₅₀)
Target Compound Data	HL-60 (N-Ras Q61K mutant) cells: IC₅₀ = 2 μM (48 h, MTT assay)
Comparator Or Baseline	CAY10677: MDA-MB-231 cells IC₅₀ = 2.63 μM; Cysmethynil: MDA-MB-231 cells IC₅₀ = 27.4 μM
Quantified Difference	UCM-1336 achieves comparable potency (IC₅₀ = 2 μM) in N-Ras-mutant AML cells; CAY10677 is ~10× more potent than cysmethynil in MDA-MB-231 cells
Conditions	HL-60 cells (N-Ras Q61K); 48-hour MTT viability assay

Why This Matters

UCM-1336 demonstrates consistent cytotoxicity across multiple Ras-mutated cancer models, making it a reliable tool compound for studying ICMT-dependent proliferation in diverse Ras-driven malignancies.

• [1] Marín-Ramos NI, et al. J Med Chem. 2019;62(13):6035-6046. View Source
• [2] GlpBio. CAY10677 Product Datasheet. Catalog No. GC17466. View Source

In Vivo Efficacy in NRAS-Mutant AML Xenografts

In a xenograft mouse model of N-Ras-driven acute myeloid leukemia (HL-60 cells), treatment with UCM-1336 significantly increased median survival time compared to vehicle control . While specific median survival values (e.g., 28 days vs. 18 days) have been reported in vendor documentation for NRAS-driven AML xenografts, the primary publication confirms a statistically significant survival benefit . In contrast, cysmethynil has demonstrated tumor growth reduction in Ras-mutant xenografts but lacks equivalent survival benefit documentation in AML models . Ultra-potent ICMT inhibitors such as ICMT-IN-1 and CAY10677 currently lack published in vivo survival data in hematologic malignancy models .

In vivo AML xenograft response

Model-specific

25 mg/kg IP extended survival and reduced bone marrow infiltration

Reported model-response endpoint context; supports AML xenograft investigation.

NSG mice, HL-60 NRAS-mutant; p

Pan-Ras vs G12C inhibitors

Class-level

Inhibits HRAS, NRAS, KRAS4A/4B across G12C/D/V, G13D, Q61K/R mutations

Ras isoform coverage context; mutation-agnostic pathway inhibition.

AMG 510/MRTX849 limited to KRAS G12C; data across 6 cell lines.

Cell death mechanism engagement

Cross-study

Dual autophagy (LC3) + apoptosis (PARP1 cleavage) vs. primarily autophagy (cysmethynil)

Reported pathway-response context: dual engagement may support combination studies.

PC-3 cells, 5–10 μM, 48 h; qualitative difference noted.

Evidence Dimension	In vivo survival extension in Ras-driven AML xenograft model
Target Compound Data	Significant increase in median survival; vendor reports 28 days (treated) vs. 18 days (control) in HL-60 NRAS-driven AML xenograft
Comparator Or Baseline	Cysmethynil: tumor growth inhibition documented but no survival benefit reported in AML models; ICMT-IN-1 and CAY10677: no published in vivo survival data
Quantified Difference	UCM-1336 confers ~1.56-fold survival extension (vendor-reported; 28 vs. 18 days) in AML xenografts; other ICMT inhibitors lack equivalent survival data
Conditions	NRAS-driven AML xenograft (HL-60 cells) in immunodeficient mice

Why This Matters

In vivo survival benefit in a clinically relevant AML model distinguishes UCM-1336 from other ICMT inhibitors and supports its selection for translational studies of Ras-driven hematologic malignancies.

• [1] Marín-Ramos NI, et al. J Med Chem. 2019;62(13):6035-6046. View Source
• [2] Winter-Vann AM, et al. A small-molecule inhibitor of isoprenylcysteine carboxyl methyltransferase with antitumor activity in cancer cells. Proc Natl Acad Sci USA. 2005;102(12):4336-4341. (Cysmethynil characterization). View Source

Pan-Ras Inhibition vs Mutation-Specific KRAS Inhibitors

In an orthotopic glioblastoma mouse model, UCM-1336 significantly inhibited tumor growth without causing observable toxicity . This therapeutic window is notable because many Ras-pathway inhibitors (e.g., MEK inhibitors) exhibit dose-limiting toxicities in preclinical models . In contrast, cysmethynil has been reported to induce autophagy-mediated cell death in prostate cancer cells but lacks equivalent in vivo glioblastoma efficacy data . Higher-potency ICMT inhibitors (e.g., ICMT-IN-1, IC₅₀ = 0.0013 μM) have not been evaluated in glioblastoma models to date .

Pan-Ras vs G12C inhibitors

Class-level

Inhibits HRAS, NRAS, KRAS4A/4B across G12C/D/V, G13D, Q61K/R mutations

Ras isoform coverage context; mutation-agnostic pathway inhibition.

AMG 510/MRTX849 limited to KRAS G12C; data across 6 cell lines.

Evidence Dimension	In vivo tumor growth inhibition in glioblastoma
Target Compound Data	Significant inhibition of glioblastoma growth without toxicity in mice
Comparator Or Baseline	Cysmethynil: no published glioblastoma in vivo data; ICMT-IN-1: no published glioblastoma in vivo data
Quantified Difference	UCM-1336 uniquely validated in glioblastoma xenograft with favorable toxicity profile; comparative efficacy data for other ICMT inhibitors in glioblastoma are absent
Conditions	Orthotopic glioblastoma mouse model; Ras/Raf/Mek/Erk pathway deactivation confirmed

Why This Matters

The combination of tumor growth inhibition and absence of observable toxicity positions UCM-1336 as a preferred ICMT inhibitor for preclinical glioblastoma studies, particularly when evaluating combination strategies with standard-of-care agents.

• [1] Wan W, et al. Isoprenylcysteine carboxyl methyltransferase is critical for glioblastoma growth and survival by activating Ras/Raf/Mek/Erk. Cancer Chemother Pharmacol. 2022;89(3):401-411. View Source
• [2] Wang M, et al. Cysmethynil induces G1 cell cycle arrest and autophagy-mediated cell death in prostate cancer cells. (Cysmethynil mechanism). View Source

Dual Autophagy & Apoptosis Induction vs Cysmethynil

UCM-1336 impairs membrane association of all four Ras isoforms (H-Ras, N-Ras, K-Ras4A, and K-Ras4B) regardless of activating mutation status . This pan-Ras mechanism distinguishes ICMT inhibition from mutation-specific Ras inhibitors (e.g., KRAS G12C inhibitors such as sotorasib and adagrasib) that target only a subset of Ras-driven tumors . Additionally, UCM-1336 induces cell death via both autophagy and apoptosis, whereas cysmethynil primarily triggers G1 cell cycle arrest and autophagy without significant apoptosis in certain cell types . The dual cell death mechanism may contribute to broader anti-tumor efficacy .

Cell death mechanism engagement

Cross-study

Dual autophagy (LC3) + apoptosis (PARP1 cleavage) vs. primarily autophagy (cysmethynil)

Reported pathway-response context: dual engagement may support combination studies.

PC-3 cells, 5–10 μM, 48 h; qualitative difference noted.

Evidence Dimension	Ras isoform targeting breadth and cell death mechanism
Target Compound Data	Impairs membrane association of H-, N-, K-Ras4A, and K-Ras4B; induces apoptosis + autophagy
Comparator Or Baseline	KRAS G12C inhibitors: target only KRAS G12C-mutant tumors; Cysmethynil: primarily G1 arrest + autophagy (limited apoptosis in some models)
Quantified Difference	UCM-1336 targets all four Ras isoforms vs. mutation-specific inhibitors target single mutant form; dual death mechanism vs. predominantly autophagy for cysmethynil
Conditions	Ras membrane localization assays in transfected cells; cell death pathway analysis (annexin V, LC3-II)

Why This Matters

For experimental systems involving heterogeneous Ras mutations or wild-type Ras-driven signaling, UCM-1336 offers a mutation-agnostic approach that mutation-specific Ras inhibitors cannot provide.

• [1] Marín-Ramos NI, et al. J Med Chem. 2019;62(13):6035-6046. View Source
• [2] Canon J, et al. The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity. Nature. 2019;575(7781):217-223. View Source

Selectivity Profile: UCM-1336 Versus Other Prenylation Pathway Enzymes

UCM-1336 was tested at concentrations up to 100 μM against farnesyltransferase (FTase), geranylgeranyltransferase type I (GGTase-I), and Ras-converting enzyme 1 (Rce1), showing no significant inhibition . This selectivity profile is comparable to that reported for cysmethynil, which also lacks inhibition of FTase and GGTase-I at concentrations up to 50 μM . However, UCM-1336's selectivity extends to Rce1—an enzyme not routinely tested in earlier ICMT inhibitor selectivity panels . The inclusion of Rce1 selectivity data provides additional confidence in the on-target specificity of UCM-1336 relative to other ICMT inhibitors with less comprehensive selectivity profiling .

Evidence Dimension	Selectivity against prenylation pathway enzymes
Target Compound Data	No inhibition of FTase, GGTase-I, or Rce1 at ≤100 μM
Comparator Or Baseline	Cysmethynil: no inhibition of FTase or GGTase-I at ≤50 μM (Rce1 not tested)
Quantified Difference	UCM-1336 selectivity window ≥50× (ICMT IC₅₀ = 2 μM vs. no inhibition at 100 μM); Rce1 selectivity confirmed—data absent for cysmethynil
Conditions	Enzymatic assays with recombinant human FTase, GGTase-I, and Rce1

Why This Matters

Comprehensive selectivity data, including Rce1, reduces the risk of confounding off-target effects when interpreting phenotypic outcomes in Ras signaling studies.

• [1] Marín-Ramos NI, et al. J Med Chem. 2019;62(13):6035-6046. View Source
• [2] Winter-Vann AM, et al. Proc Natl Acad Sci USA. 2005;102(12):4336-4341. View Source

UCM-1336 Research & Preclinical Applications

Pan-Ras Inhibition in Mutation-Heterogeneous Tumors

UCM-1336 is the preferred ICMT inhibitor for in vivo AML xenograft studies based on demonstrated survival benefit in N-Ras-driven HL-60 models . Researchers can employ UCM-1336 as a tool compound to validate ICMT as a therapeutic target in AML or as a reference standard for benchmarking novel Ras-pathway inhibitors in hematologic malignancy models .

Acute Myeloid Leukemia Preclinical Studies

Given its demonstrated efficacy in orthotopic glioblastoma models with favorable toxicity profile, UCM-1336 is suitable for preclinical glioblastoma studies, including combination therapy assessments with temozolomide or radiation . The confirmed mechanism of Ras/Raf/Mek/Erk pathway deactivation supports its use in studies investigating Ras-dependent glioblastoma progression .

Glioblastoma Research with CNS Penetration

UCM-1336's ability to impair membrane association of all four Ras isoforms regardless of mutation status makes it uniquely valuable for studies requiring broad Ras-pathway inhibition . This includes experimental systems with mixed Ras mutation status or wild-type Ras-driven signaling where mutation-specific inhibitors (e.g., KRAS G12C inhibitors) are ineffective .

Autophagy-Apoptosis Crosstalk in Ras-Driven Cancers

For researchers investigating the specific role of ICMT-mediated methylation in Ras signaling, UCM-1336 offers well-documented selectivity against FTase, GGTase-I, and Rce1 at concentrations up to 100 μM . This enables clean interpretation of ICMT-dependent phenotypes without confounding inhibition of upstream prenylation steps .

Application

Selection Property

Validation Focus

Ras isoform signaling studies

Pan-Ras membrane localization inhibition

Ras activity in multiple mutation contexts

AML model-response studies

In vivo xenograft endpoint monitoring

Bone marrow infiltration and survival endpoint review

CNS tumor signaling research

Ras/Raf/Mek/Erk pathway modulation

In vivo glioblastoma model response

Cell death pathway interaction studies

Dual autophagy/apoptosis induction

LC3/PARP pathway markers and endpoint kinetics

• [1] Marín-Ramos NI, et al. J Med Chem. 2019;62(13):6035-6046. View Source
• [2] Wan W, et al. Cancer Chemother Pharmacol. 2022;89(3):401-411. View Source